Celastraceae sesquiterpenoids: biological activity and synthesis
Chemical Society Reviews Pub Date: 2001-12-13 DOI: 10.1039/B000678P
Abstract
Plant extracts of the Celastraceae have been used for centuries throughout South America and China as insect repellents and insecticides in traditional agriculture, and also for the treatment of a plethora of medical ailments from stomach complaints and fever to rheumatoid arthritis and cancer. Many of the medicinally interesting properties associated with these crude preparations have now been attributed to a large family of highly oxygenated sesquiterpenoids based on a tricyclic dihydroagarofuran skeleton. In this article, the structural diversity and range of biological activities associated with this intriguing class of natural products are examined with a view to stimulating interest in their total synthesis. Existing synthetic endeavours towards their synthesis are also evaluated.
Recommended Literature
- [1] The Institute of Chemistry of Great Britain and Ireland. Proceedings, 1913. Part III
- [2] Entrapment in polymeric material of resting cells of Aspergillus flavus with lipase activity. Application to the synthesis of ethyl laurate
- [3] XLVI.—The comparative reactivities of some chloro-, bromo-, and iodo-nitrobenzenes
- [4] Synthesis and structure of stable chiral AuI complexes with N,N'-diaryl-α-naphthamidinium-N'-[2,3,4,5-tetra(methoxycarbonyl)cyclopentadien-1-yl] ylides
- [5] Chromatographic determination of promethazine hydrochloride in aqueous solution
- [6] Automated analysis in health and the environment
- [7] Fabrication and characterization of Ag film with sub-nanometer surface roughness as a flexible cathode for inverted top-emitting organic light-emitting devices
- [8] Transaminations with isopropyl amine: equilibrium displacement with yeast alcohol dehydrogenase coupled to in situcofactorregeneration†‡
- [9] Back matter
- [10] Reaction of benzyne with butadiene
